Cas no 1797619-51-2 (N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-4-fluorobenzamide)

• Product Name: N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-4-fluorobenzamide
• CAS No: 1797619-51-2
• MF: C₁₅H₁₇FN₄O
• MW: 288.320086240768
• CID: 5373143
• Update Time: 2025-07-27

N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl]-4-fluorobenzamide
• N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-4-fluorobenzamide

• Inchi： 1S/C15H17FN4O/c1-10-8-14(20(2)3)19-13(18-10)9-17-15(21)11-4-6-12(16)7-5-11/h4-8H,9H2,1-3H3,(H,17,21)
• InChI Key： NCLFLJNGUBIBDB-UHFFFAOYSA-N
• SMILES： C(NCC1=NC(C)=CC(N(C)C)=N1)(=O)C1=CC=C(F)C=C1

Additional information on N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-4-fluorobenzamide

Comprehensive Overview of N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-4-fluorobenzamide (CAS No. 1797619-51-2)

N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-4-fluorobenzamide (CAS No. 1797619-51-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique pyrimidine core substituted with a dimethylamino group and a methyl moiety, coupled with a 4-fluorobenzamide side chain. Its structural complexity makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its potential in kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance.

The compound's CAS No. 1797619-51-2 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and scientific literature. Its pyrimidine-based scaffold is a common motif in medicinal chemistry, often associated with bioactive molecules and therapeutic leads. Recent studies highlight its relevance in cancer research, where derivatives of similar structures have shown efficacy in tumor suppression. This aligns with growing public interest in targeted cancer therapies and personalized medicine, topics frequently searched in academic and healthcare forums.

From a synthetic perspective, N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-4-fluorobenzamide exemplifies advancements in heterocyclic chemistry. The incorporation of a fluorine atom enhances its metabolic stability and binding affinity, a strategy widely adopted in modern drug design. Industry professionals often search for fluorinated compounds due to their rising demand in pharmaceutical intermediates and agrochemical formulations. This compound's versatility also extends to material science, where its electronic properties are investigated for organic semiconductors.

Environmental and safety profiles of CAS No. 1797619-51-2 are rigorously evaluated to meet global green chemistry standards. With increasing emphasis on sustainable synthesis, researchers prioritize compounds with minimal ecological impact. This resonates with public concerns about eco-friendly chemicals and green manufacturing, frequently queried in sustainability-focused platforms. The compound's stability under various conditions further supports its utility in long-term storage and large-scale production.

In summary, N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-4-fluorobenzamide represents a convergence of innovation in medicinal chemistry and applied sciences. Its multifaceted applications—from drug development to advanced materials—make it a subject of ongoing exploration. As the scientific community seeks answers to challenges like drug resistance and renewable energy, compounds like this underscore the transformative potential of molecular design.